Cas no 1257832-55-5 (3-Methoxy-4-(2,2,2-trifluoroethyl)aniline)

• Product Name: 3-Methoxy-4-(2,2,2-trifluoroethyl)aniline
• CAS No: 1257832-55-5
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 4936479
• Update Time: 2025-05-26

3-Methoxy-4-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(2,2,2-trifluoroethyl)aniline
• 3-methoxy-4-(2,2,2-trifluoroethyl)benzenamine

• Inchi： 1S/C9H10F3NO/c1-14-8-4-7(13)3-2-6(8)5-9(10,11)12/h2-4H,5,13H2,1H3
• InChI Key： FMHRCTHQHSPIEI-UHFFFAOYSA-N
• SMILES： FC(CC1C=CC(=CC=1OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Methoxy-4-(2,2,2-trifluoroethyl)aniline

Professional Introduction to Compound with CAS No. 1257832-55-5 and Product Name: 3-Methoxy-4-(2,2,2-trifluoroethyl)aniline

The compound with the CAS number 1257832-55-5 and the product name 3-Methoxy-4-(2,2,2-trifluoroethyl)aniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a methoxy group at the 3-position and a 2,2,2-trifluoroethyl substituent at the 4-position contributes to its distinct reactivity and functionality, making it a valuable candidate for further exploration.

Recent research in the domain of 3-Methoxy-4-(2,2,2-trifluoroethyl)aniline has highlighted its role as a key intermediate in the synthesis of various bioactive molecules. The trifluoroethyl moiety is particularly noteworthy, as it introduces fluorine atoms that can enhance metabolic stability and binding affinity in drug candidates. This modification is increasingly employed in modern drug design to improve pharmacokinetic profiles, a trend that aligns with the broader goal of developing more effective and targeted therapies.

In the context of contemporary pharmaceutical research, 3-Methoxy-4-(2,2,2-trifluoroethyl)aniline has been investigated for its potential as a precursor in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in constructing complex molecular frameworks that exhibit promising biological activities. For instance, derivatives of this compound have shown inhibitory effects on certain enzymatic pathways relevant to inflammatory diseases and cancer. The structural versatility offered by the combination of the methoxy and trifluoroethyl groups allows for fine-tuning of physicochemical properties, which is crucial for optimizing drug-like characteristics.

The synthesis of 3-Methoxy-4-(2,2,2-trifluoroethyl)aniline involves sophisticated organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced methodologies, such as fluorination techniques and catalytic hydrogenation, are often employed to achieve the desired regioselectivity and yield. These synthetic strategies not only underscore the compound's feasibility for large-scale production but also reflect the ongoing advancements in synthetic organic chemistry that are enabling more efficient and sustainable drug development processes.

From a medicinal chemistry perspective, the incorporation of fluorine into pharmaceutical compounds has been well-documented for its ability to modulate biological activity. The electron-withdrawing nature of fluorine atoms can influence both electronic and steric properties of molecules, leading to enhanced interactions with biological targets. In the case of 3-Methoxy-4-(2,2,2-trifluoroethyl)aniline, the strategic placement of fluorine atoms optimizes its potential as a scaffold for developing next-generation therapeutics. This aligns with current trends in drug discovery where fluorinated compounds are increasingly recognized for their therapeutic efficacy and safety profiles.

Moreover, computational studies have been instrumental in understanding the structural determinants that govern the biological activity of 3-Methoxy-4-(2,2,2-trifluoroethyl)aniline. Molecular modeling techniques have revealed insights into how modifications at specific positions within its structure can impact binding affinity to biological receptors. These insights are critical for guiding medicinal chemists in designing analogs with improved pharmacological properties. The integration of computational methods with experimental approaches has accelerated the pace of discovery in this field, making compounds like 3-Methoxy-4-(2,2,2-trifluoroethyl)aniline more attractive for further development.

The growing interest in fluorinated anilines as pharmacophores is also driven by their potential to overcome resistance mechanisms associated with existing drugs. For example, fluoro-substituted anilines have been explored as antiviral agents due to their ability to interfere with viral replication processes. The unique electronic properties conferred by fluorine atoms make these compounds particularly effective at disrupting critical biological pathways without causing undue toxicity. This underscores the importance of compounds like 3-Methoxy-4-(2,2,2-trifluoroethyl)aniline in addressing unmet medical needs across various therapeutic areas.

In conclusion,3-Methoxy-4-(2,2,2-trifluoroethyl)aniline, identified by CAS number 1257832-55-5, represents a promising candidate in pharmaceutical research due to its structural features and functional versatility. The synergistic effects of the methoxy and trifluoroethyl groups enhance its utility as an intermediate in drug synthesis while offering opportunities for developing novel therapeutics with improved efficacy and safety profiles. As research continues to uncover new applications for this compound,3-Methoxy-4-(2,2,2-trifluoroethyl)aniline is poised to play a significant role in advancing medical science and improving patient outcomes.